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Compound of Interest

Compound Name: 2-Cyclohexyl-5-methylphenol

Cat. No.: B074836 Get Quote

For researchers and scientists in the fast-paced environment of drug development, the proper

handling and disposal of chemical reagents are paramount to ensuring laboratory safety and

environmental compliance. This guide provides a detailed, step-by-step procedure for the safe

disposal of 2-Cyclohexyl-5-methylphenol, a compound requiring careful management due to

its hazardous properties. Adherence to these protocols is essential for minimizing risks and

maintaining a secure research environment.

Immediate Safety and Hazard Profile
2-Cyclohexyl-5-methylphenol is classified as a hazardous substance. Understanding its

specific hazards is the first step in safe handling and disposal.
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Hazard Classification GHS Hazard Statement Precautionary Statement

Acute toxicity (oral) H302: Harmful if swallowed

P301 + P312 + P330: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell. Rinse mouth.[1]

Skin irritation H315: Causes skin irritation
P302 + P352: IF ON SKIN:

Wash with plenty of water.[2]

Eye irritation
H319: Causes serious eye

irritation

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Disposal

P501: Dispose of contents/

container to an approved

waste disposal plant.[1][3]

Step-by-Step Disposal Protocol
The disposal of 2-Cyclohexyl-5-methylphenol must be handled as hazardous waste. Under

no circumstances should it be disposed of down the drain or in regular trash.[4][5]

1. Personal Protective Equipment (PPE):

Before handling the chemical, ensure you are wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat

2. Waste Collection:

Solid Waste:
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Collect unadulterated solid 2-Cyclohexyl-5-methylphenol and any contaminated

materials (e.g., weighing paper, contaminated gloves) in a designated, leak-proof, and

clearly labeled hazardous waste container.

Liquid Waste (Solutions):

Collect solutions containing 2-Cyclohexyl-5-methylphenol in a separate, compatible, and

leak-proof container.[6][7] Do not mix with other incompatible waste streams.[4]

Empty Containers:

An empty container that held 2-Cyclohexyl-5-methylphenol must be triple-rinsed with a

suitable solvent.[8] The rinsate must be collected and disposed of as hazardous waste.[9]

After rinsing, the container label should be defaced or removed, and the container can

then be disposed of as regular trash.[9][8]

3. Waste Container Labeling:

All hazardous waste containers must be clearly labeled with the words "HAZARDOUS

WASTE".[7]

The label must also include:

The full chemical name: "2-Cyclohexyl-5-methylphenol"

The concentration and quantity of the waste.

The date of accumulation.

The associated hazards (e.g., "Harmful," "Irritant").

4. Storage of Chemical Waste:

Store the hazardous waste container in a designated, secure, and well-ventilated satellite

accumulation area.[6]

Ensure the container is kept closed at all times, except when adding waste.[7]
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Segregate the waste container from incompatible chemicals.[4]

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.[4]

Follow all institutional procedures for waste pickup requests.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2-Cyclohexyl-5-methylphenol.
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Start: Handling 2-Cyclohexyl-5-methylphenol
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Disposal workflow for 2-Cyclohexyl-5-methylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074836?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

